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Compound of Interest

Compound Name: BDP TMR azide

Cat. No.: B13714336

For Researchers, Scientists, and Drug Development Professionals

Introduction

BDP TMR azide is a fluorescent probe belonging to the borondipyrromethene (BODIPY) class
of dyes. Its spectral properties are similar to tetramethylrhodamine (TAMRA), making it suitable
for use in corresponding fluorescence channels. A key feature of BDP TMR is its long
fluorescence lifetime, which is particularly advantageous for fluorescence polarization assays.
The presence of an azide group enables its use in bioorthogonal chemistry, specifically in
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), commonly known as "click chemistry."
This reaction allows for the specific and efficient labeling of alkyne-modified biomolecules, such

as proteins and nucleic acids, for visualization and tracking in biological systems.

This technical guide provides an in-depth overview of the proper storage, handling, and
common applications of BDP TMR azide, with a focus on safety and experimental best
practices.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of BDP TMR azide is essential
for its effective use and safe handling. The key quantitative data are summarized in the table
below for easy reference.
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Property Value Reference
Molecular Formula C24H27BF2N6O [1]
Molecular Weight 480.32 g/mol [1]

CAS Number 2183473-25-6; 2373346-19-9 [1]
Appearance Orange to brown solid [1]

- Good in most organic solvents
Solubility [2]
(e.g., DMSO, DMF, alcohols)
) >95% (typically verified by
Purity

HPLC-MS and *H NMR)

Spectral Properties

BDP TMR azide is a bright fluorophore with a high quantum yield. Its excitation and emission

maxima are well-suited for standard TAMRA filter sets.

Spectral Property Value Reference
Excitation Maximum (Aex) 542 - 545 nm
Emission Maximum (Aem) 570 - 574 nm

Molar Extinction Coefficient (g)

55,000 L-mol—t.cm™~!

Fluorescence Quantum Yield

(®)

0.64 - 0.95

Storage and Stability

Proper storage is critical to maintain the integrity and performance of BDP TMR azide.
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Condition Recommendation Reference

Long-term Storage Store at -20°C in the dark.

_ _ Desiccate to prevent
Moisture Protection _
degradation.

] o Avoid prolonged exposure to
Light Sensitivity

light.
) Up to 24 months after receipt
Shelf Life
when stored correctly.
) Can be transported at room
Transportation

temperature for up to 3 weeks.

Safety and Handling

As an azide-containing compound, BDP TMR azide requires careful handling to mitigate
potential hazards. While some safety data sheets for similar compounds indicate they are not
classified as hazardous substances, the azide functional group warrants specific precautions.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or chemical splash goggles.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is
recommended when handling the pure solid or concentrated solutions.

o Body Protection: A lab coat should be worn and fully buttoned. Full-length pants and closed-

toe shoes are required in the laboratory.
Engineering Controls:

e Ventilation: All handling of BDP TMR azide, especially the solid form and stock solutions,
should be performed in a properly functioning chemical fume hood.

General Handling Precautions:
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e Avoid inhalation of dust and contact with skin and eyes.

o Do not use metal spatulas to handle the solid compound, as this can lead to the formation of
shock-sensitive metal azides. Use plastic or ceramic spatulas instead.

e Avoid contact with acids, as this can lead to the formation of highly toxic and explosive
hydrazoic acid.

e Do not mix with heavy metals or their salts (e.g., lead, copper).
e Avoid grinding, scratching, or subjecting the solid material to friction.
Waste Disposal:

» Never dispose of azide-containing solutions down the drain. Azides can react with lead and
copper in plumbing to form highly explosive metal azides.

o Collect all azide-containing waste, including contaminated consumables (e.g., pipette tips,
gloves), in a dedicated and clearly labeled hazardous waste container.

o Follow your institution's specific guidelines for the disposal of azide-containing chemical
waste.

Below is a logical workflow for the safe handling and disposal of azide compounds.
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[Start: Handling BDP TMR Azide]

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

[Work in a Chemical Fume Hoodj

Avoid Incompatible Materials:
- Acids
- Heavy Metals
- Metal Spatulas

Perform Experiment

Waste Generated?

abeled Hazardous Waste Contain

[ Collect in a Dedicated,
L

)

Do NOT Dispose Down the Drain

Follow Institutional

Disposal Procedures

No

Click to download full resolution via product page

Caption: A decision workflow for the safe handling and disposal of BDP TMR azide.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b13714336?utm_src=pdf-body-img
https://www.benchchem.com/product/b13714336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13714336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocols

The primary application of BDP TMR azide is in the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reaction for the fluorescent labeling of alkyne-modified biomolecules.
Below is a general workflow and a more detailed protocol for cell labeling.

General Workflow for Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)
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(Start: Labeling with BDP TMR Azide)

Combine Alkyne-Biomolecule and
BDP TMR Azide in Reaction Buffer

Premix Copper (Il) Sulfate and Ligand

Add Premixed Copper-Ligand Complex

Initiate Reaction by Adding
Freshly Prepared Sodium Ascorbate

Purify the Labeled Biomolecule
(e.g., via Precipitation, Chromatography)

Analyze the Labeled Product
(e.g., Fluorescence Microscopy, Gel Electrophoresis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13714336#bdp-tmr-azide-storage-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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